Cas no 139548-88-2 (3-Pyridinecarboxaldehyde, 2-methoxy-6-methyl-5-propyl-)

• Product Name: 3-Pyridinecarboxaldehyde, 2-methoxy-6-methyl-5-propyl-
• CAS No: 139548-88-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 1274430
• PubChem ID: 10442597
• Update Time: 2025-04-20

3-Pyridinecarboxaldehyde, 2-methoxy-6-methyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 2-methoxy-6-methyl-5-propyl-
• 2-methoxy-6-methyl-5-propylnicotinaldehyde
• SCHEMBL9846251
• DA-20996
• 139548-88-2

• Inchi： 1S/C11H15NO2/c1-4-5-9-6-10(7-13)11(14-3)12-8(9)2/h6-7H,4-5H2,1-3H3
• InChI Key： GNGJFVLDUGFIMZ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=O)C=C(C(C)=N1)CCC

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19